Cas no 1105039-88-0 (1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1105039-88-0 structure
Product Name:1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1105039-88-0
MF:C17H23BN2O3
MW:314.187124490738
MDL:MFCD16877287
CID:1193628
PubChem ID:53440213
Update Time:2025-04-20

1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-methoxyphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-[(4-methoxyphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
    • AS-3238
    • 1-[(4-methoxyphenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(4-Methoxybenzyl)-1H-pyrazole-4-boronic acid pinacol ester
    • MFCD16877287
    • EN300-7399703
    • 1-(4-methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • (1-(4-Methoxybenzyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
    • SCHEMBL1051278
    • SY123714
    • AMY32961
    • DTXSID10702427
    • A1-06484
    • RUSNSMNLZWNVHT-UHFFFAOYSA-N
    • DA-19454
    • CS-0035758
    • 1-(4-Methoxybenzyl)pyrazole-4-boronic Acid Pinacol Ester
    • AKOS026674466
    • 1105039-88-0
    • 1-(4-Methoxy-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • 1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • MDL: MFCD16877287
    • Inchi: 1S/C17H23BN2O3/c1-16(2)17(3,4)23-18(22-16)14-10-19-20(12-14)11-13-6-8-15(21-5)9-7-13/h6-10,12H,11H2,1-5H3
    • InChI Key: RUSNSMNLZWNVHT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(CC3C=CC(=CC=3)OC)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 313.18389
  • Monoisotopic Mass: 314.18
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5A^2

Experimental Properties

  • PSA: 45.51
  • LogP: 2.23920

1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM204883-1g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 95 %
1g
$113 2021-08-04
Chemenu
CM204883-5g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 95 %
5g
$340 2021-08-04
Chemenu
CM204883-25g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 95 %
25g
$1017 2021-08-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD166208-100mg
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 97%
100mg
¥228.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD166208-250mg
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 97%
250mg
¥322.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD166208-1g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 97%
1g
¥774.0 2022-03-01
abcr
AB455293-250 mg
(1-(4-Methoxybenzyl)-1H-pyrazol-4-yl)boronic acid pinacol ester; .
1105039-88-0
250mg
€135.50 2023-04-22
ChemScence
CS-0035758-1g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0
1g
$130.0 2022-04-28
ChemScence
CS-0035758-5g
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0
5g
$379.0 2022-04-28
Chemenu
CM204883-250mg
1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1105039-88-0 95%+
250mg
$56 2022-06-14

1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd